XLogP3-AA Lipophilicity Comparison
The target 4-amine exhibits an XLogP3-AA of 0.4, compared to 0.7 for the 3-amine regioisomer (CAS 1182922-38-8) [1][2]. This 0.3 unit lower lipophilicity suggests enhanced aqueous solubility and reduced non-specific tissue binding.
| Evidence Dimension | Computed lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | 0.4 |
| Comparator Or Baseline | 1-methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-3-amine: 0.7 |
| Quantified Difference | -0.3 log units |
| Conditions | XLogP3 3.0 algorithm (PubChem computed) |
Why This Matters
Lower lipophilicity can translate to better solubility and lower off-target binding, directly impacting assay reliability and formulation feasibility.
- [1] PubChem CID 43663751, 1-methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-4-amine. View Source
- [2] PubChem CID 60808842, 1-methyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-3-amine. View Source
